Cas no 53439-91-1 (L-Phenylacetyl Carbinol)

L-Phenylacetyl Carbinol structure

Product Name:L-Phenylacetyl Carbinol

CAS No:53439-91-1

Molecular Formula:C₉H₁₀O₂

Molecular Weight:150.17400

CID:938519

PubChem ID:9815225

L-Phenylacetyl Carbinol Properties

- L-Phenylacetyl Carbinol
- (S)-phenylacetylcarbinol
- L-Phenylacetyl Carbi
- (1S)-1-hydroxy-1-phenylpropan-2-one
- (S)-(+)-1-hydroxy-1-phenyl-2-propanone
- (S)-(+)-1-hydroxy-1-phenylpropan-2-one
- (S)-1-hydroxy-1-phenyl-2-propanone
- (S)-1-hydroxy-1-phenylpropane-2-one
- (S)-PAC
- 1S-FP
- (1S)-1-Hydroxy-1-phenyl-2-propanone
- CHEBI:149670
- rel-(1R)-1-hydroxy-1-phenylpropan-2-one
- (S)-(+)-phenylacetylcarbinol
- (S)-Phenylacetyl Carbinol
- Q27261522
- l-phenylacetylcarbinol
- UNII-57T7N5C73Q
- SCHEMBL9221845
- (S)-1-Hydroxy-1-phenylpropan-2-one
- EN300-1272246
- (S)-1-Hydroxy-1-phenylpropanone
- 2-Propanone, 1-hydroxy-1-phenyl-, (1S)-
- EN300-6735034
- 53439-91-1
- Phenylacetyl carbinol, (+)-
- CS-0232438
- (1S)-phenylacetylcarbinol
- AKOS027324276
- 57T7N5C73Q
- (+)-Phenylacetyl Carbinol
- (+)-phenylacetylcarbinol
- (1S)-1-HYDROXY-1-PHENYLPROPAN-2-ONE
- (S)-1-Hydroxy-1-phenyl-2-propanone
- +Expand
- InChIKey： ZBFFNPODXBJBPW-SECBINFHSA-N
- Inchi： InChI=1S/C9H10O2/c1-7(10)9(11)8-5-3-2-4-6-8/h2-6,9,11H,1H3/t9-/m1/s1
- SMILES： CC(=O)C(C1=CC=CC=C1)O

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DE2N-50mg	L-Phenylacetyl Carbinol	53439-91-1	92%	50mg	$736.00
A2B Chem LLC	AG23967-50mg	(S)-1-Hydroxy-1-phenylpropan-2-one	53439-91-1	92%	50mg	$609.00
Aaron	AR00DEAZ-50mg	L-Phenylacetyl Carbinol	53439-91-1	92%	50mg	$775.00
Enamine	EN300-6735034-0.05g	rel-(1R)-1-hydroxy-1-phenylpropan-2-one	53439-91-1		0.05g	$1723.0	2023-07-10
TRC	P306300-10mg	L-Phenylacetyl Carbinol	53439-91-1		10mg	$ 227.00	2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1303108-50mg	(1s)-1-Hydroxy-1-phenylpropan-2-one	53439-91-1	97+%	50mg	￥14709.00
SHENG KE LU SI SHENG WU JI SHU	sc-211710-10 mg	L-Phenylacetyl Carbinol,	53439-91-1	≥70%	10mg	￥2,708.00	2023-07-10

1. 346. The constitution of natural phenolic resins. Part IX. The structure of lariciresinol and preliminary experiments on the synthesis of lignandiols

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2. Asymmetric synthesis of (S)-phenylacetylcarbinol – closing a gap in C–C bond formation

Torsten Sehl,Saskia Bock,Lisa Marx,Zaira Maugeri,Lydia Walter,Robert Westphal,Constantin Vogel,Ulf Menyes,Martin Erhardt,Michael Müller,Martina Pohl,D?rte Rother Green Chem. 2017 19 380
3. Biocatalytic approaches towards the stereoselective synthesis of vicinal amino alcohols

Pankaj Gupta,Neha Mahajan New J. Chem. 2018 42 12296
4. CLVII.—Nor-dl-ephedrine and nor-dl-ψ-ephedrine

Donald Holroyde Hey J. Chem. Soc. 1930 1232
5. CLVII.—Nor-dl-ephedrine and nor-dl-ψ-ephedrine

Donald Holroyde Hey J. Chem. Soc. 1930 1232
6. Artificial concurrent catalytic processes involving enzymes

Valentin K?hler,Nicholas J. Turner Chem. Commun. 2015 51 450
7. An improved enzymatic method for the preparation of (R)-phenylacetyl carbinol

Heng Li,Nan Liu,Xian Hui,Wen-Yun Gao RSC Adv. 2017 7 32664

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